![molecular formula C9H18ClNO B6214416 1-oxaspiro[4.5]decan-8-amine hydrochloride CAS No. 2731010-79-8](/img/no-structure.png)
1-oxaspiro[4.5]decan-8-amine hydrochloride
Overview
Description
1-oxaspiro[4.5]decan-8-amine hydrochloride is a chemical compound used in the preparation of di- and tri-substituted methylpyrazines as allosteric SHP2 inhibitors .
Synthesis Analysis
The synthesis of related compounds, such as 7-substituted-8-oxaspiro[4.5]decan-1-ones, has been achieved through a novel Lewis acid catalyzed Prins/pinacol cascade process. This process is applicable to a wide range of aldehydes such as aromatic, aliphatic, heteroaromatic, and α,β-unsaturated aldehydes .Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-oxaspiro[4.5]decan-8-amine hydrochloride involves the reaction of a spirocyclic lactam with an amine in the presence of a reducing agent to form the desired compound.", "Starting Materials": [ "Spirocyclic lactam", "Amine", "Reducing agent", "Hydrochloric acid" ], "Reaction": [ "Dissolve the spirocyclic lactam in a suitable solvent", "Add the amine and reducing agent to the solution", "Heat the mixture to reflux for several hours", "Cool the mixture and add hydrochloric acid to form the hydrochloride salt", "Isolate the product by filtration or precipitation" ] } | |
CAS No. |
2731010-79-8 |
Molecular Formula |
C9H18ClNO |
Molecular Weight |
191.70 g/mol |
IUPAC Name |
1-oxaspiro[4.5]decan-8-amine;hydrochloride |
InChI |
InChI=1S/C9H17NO.ClH/c10-8-2-5-9(6-3-8)4-1-7-11-9;/h8H,1-7,10H2;1H |
InChI Key |
YAEPVJHQXQRLMA-UHFFFAOYSA-N |
Canonical SMILES |
C1CC2(CCC(CC2)N)OC1.Cl |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
